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Compound of Interest

Compound Name: SCH 900978

Cat. No.: B3064141

Application Note and Protocol
Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides detailed protocols for the preparation of stock solutions of
Dinaciclib (formerly known as SCH 727965 and MK-7965), a potent inhibitor of cyclin-
dependent kinases (CDKSs), for use in in vitro and in vivo preclinical experiments.

Introduction

Dinaciclib is a small molecule inhibitor of multiple cyclin-dependent kinases, including CDK1,
CDK2, CDK5, and CDK9, with IC50 values in the low nanomolar range.[1][2][3] Its ability to
arrest the cell cycle and induce apoptosis has made it a compound of significant interest in
cancer research.[4][5][6] Accurate and consistent preparation of stock solutions is critical for
obtaining reliable and reproducible experimental results. This document outlines the necessary
materials, safety precautions, and step-by-step procedures for preparing Dinaciclib stock
solutions.

Compound Information

A summary of the key chemical and physical properties of Dinaciclib is provided in the table
below.
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Property Value

Synonyms SCH 727965, MK-7965

Molecular Formula C21H28NsO2

Molecular Weight 428.50 g/mol

Appearance Crystalline solid

Mechanism of Action Inhibitor of CDK1, CDK2, CDKS5, and CDK9

Solubility Data

The solubility of Dinaciclib in common laboratory solvents is crucial for preparing appropriate
stock solutions.

Solvent Solubility

DMSO Up to 130 mg/mL (303.38 mM)[3]
Ethanol Up to 8 mg/mL (18.67 mM)[3]
Water <1 mg/mL

Note: For achieving higher concentrations in agueous-based solutions for in vivo studies,
specialized formulations may be required, such as using co-solvents like PEG300 and Tween
80.[3]

Experimental Protocols
Materials and Equipment

Dinaciclib (SCH 727965) powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Ethanol, absolute

Sterile microcentrifuge tubes or vials
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Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant
gloves

Safety Precautions

» Handle Dinaciclib powder in a chemical fume hood or a designated containment area.
o Wear appropriate PPE at all times to avoid inhalation, ingestion, or skin contact.

o Refer to the Safety Data Sheet (SDS) for comprehensive safety information.

Preparation of a 10 mM DMSO Stock Solution (for in
vitro use)

This is the most common method for preparing Dinaciclib for cell-based assays.
o Calculate the required mass of Dinaciclib:
o To prepare 1 mL of a 10 mM stock solution, you will need:
= Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
= Mass (g) = 0.010 mol/L x 0.001 L x 428.50 g/mol = 0.004285 g = 4.285 mg
» Weigh the Dinaciclib powder:

o Carefully weigh out 4.285 mg of Dinaciclib powder using an analytical balance and
transfer it to a sterile microcentrifuge tube.

e Add the solvent:

o Add 1 mL of anhydrous, sterile DMSO to the tube containing the Dinaciclib powder.
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e Dissolve the compound:

o Cap the tube tightly and vortex thoroughly until the powder is completely dissolved. Gentle
warming in a 37°C water bath can aid dissolution if needed.[2]

e Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C or -80°C for long-term storage. When stored properly, the
solution can be stable for several months.[2]

Workflow for Preparing Dinaciclib Stock Solution
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Caption: Workflow for preparing a Dinaciclib stock solution.

Signaling Pathway

Dinaciclib exerts its anti-cancer effects by inhibiting cyclin-dependent kinases, which are key
regulators of the cell cycle. The diagram below illustrates the simplified signaling pathway
affected by Dinaciclib.
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Caption: Simplified signaling pathway of Dinaciclib's action on the cell cycle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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